N'-(4-chlorobenzylidene)-2,4-dihydroxybenzohydrazide

• IUPAC Name: N-[(E)-(4-chlorophenyl)methylideneamino]-2,4-dihydroxybenzamide
• InChI: InChI=1S/C14H11ClN2O3/c15-10-3-1-9(2-4-10)8-16-17-14(20)12-6-5-11(18)7-13(12)19/h1-8,18-19H,(H,17,20)/b16-8+
• InChI Key: ATMRFAJBWMCZCX-LZYBPNLTSA-N
• Canonical SMILES: C1=CC(=CC=C1C=NNC(=O)C2=C(C=C(C=C2)O)O)Cl
• Isomeric SMILES: C1=CC(=CC=C1/C=N/NC(=O)C2=C(C=C(C=C2)O)O)Cl
• Molecular Formula: C14H11ClN2O3
• DSSTOX Substance ID: DTXSID10416254
• Molecular Weight: 290.70 g/mol
• CAS RN: 304481-26-3

Description

N-(4-chlorobenzylidene)-2,4-dihydroxybenzohydrazide, commonly known as CB-DHB, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic properties. CB-DHB belongs to the class of hydrazones, which are organic compounds that contain a nitrogen-nitrogen double bond.

Scientific Research Applications

CB-DHB has been studied for its potential therapeutic properties in various scientific research applications. It has been shown to have anti-inflammatory, antioxidant, and anticancer properties. CB-DHB has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

The mechanism of action of CB-DHB is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in inflammation and cancer progression. CB-DHB has also been shown to increase the levels of antioxidant enzymes in cells, which helps to reduce oxidative stress and inflammation.
Biochemical and Physiological Effects:
CB-DHB has been shown to have various biochemical and physiological effects in cells and animal models. It has been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in cells. CB-DHB has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In animal models, CB-DHB has been shown to reduce tumor growth and improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of CB-DHB in lab experiments is its solubility in various solvents, which allows for easy administration to cells and animals. CB-DHB also has a relatively low toxicity profile, which makes it a safe compound for use in lab experiments. However, one limitation of CB-DHB is its stability, as it can degrade over time and under certain conditions. This requires careful storage and handling of the compound to ensure its effectiveness in experiments.

Future Directions

There are several future directions for research on CB-DHB. One direction is to further investigate its potential therapeutic properties in the treatment of neurodegenerative diseases. Another direction is to study its effects on other signaling pathways and enzymes involved in inflammation and cancer progression. Additionally, the development of more stable analogs of CB-DHB could lead to improved effectiveness and safety in lab experiments and potential clinical applications.